Cas no 1155080-09-3 (2-chloropyrimidine-5-sulfonamide)

• Product Name: 2-chloropyrimidine-5-sulfonamide
• CAS No: 1155080-09-3
• MF: C₄H₄ClN₃O₂S
• MW: 193.611457824707
• MDL: MFCD12174448
• CID: 2603996
• PubChem ID: 43456365
• Update Time: 2025-10-28

2-chloropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloropyrimidine-5-sulfonamide
• 2-Chloro-pyrimidine-5-sulfonic acid amide
• MFCD12174448
• AKOS009492526
• CS-0215660
• Z425355664
• 5-Pyrimidinesulfonamide, 2-chloro-
• SB56443
• EN300-272238
• SCHEMBL26597129
• 1155080-09-3
• 2-Chloropyrimidine-5-sulfonic acid amide
• DB-192830

• MDL： MFCD12174448
• Inchi： 1S/C4H4ClN3O2S/c5-4-7-1-3(2-8-4)11(6,9)10/h1-2H,(H2,6,9,10)
• InChI Key： GWBIDJWAGDFKQL-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)S(N)(=O)=O

Computed Properties

• Exact Mass: 192.9712752Da
• Monoisotopic Mass: 192.9712752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 94.3Ų

Additional information on 2-chloropyrimidine-5-sulfonamide

Introduction to 2-chloropyrimidine-5-sulfonamide (CAS No. 1155080-09-3)

2-chloropyrimidine-5-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1155080-09-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic sulfonamide derivative has garnered attention due to its versatile structural framework, which makes it a valuable scaffold for the development of novel bioactive molecules. The presence of both chloro and sulfonamide functional groups imparts unique reactivity, enabling diverse chemical modifications and biological applications.

The compound’s molecular structure consists of a pyrimidine core substituted at the 2-position with a chlorine atom and at the 5-position with a sulfonamide group. This arrangement not only enhances its solubility in polar solvents but also facilitates interactions with biological targets such as enzymes and receptors. The pyrimidine moiety is particularly relevant, given its prevalence in nucleic acid bases and numerous pharmacologically active agents.

In recent years, 2-chloropyrimidine-5-sulfonamide has been extensively studied for its potential in drug discovery. Its scaffold has been explored in the design of inhibitors targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The chloro group at the 2-position serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents that modulate bioactivity. Meanwhile, the sulfonamide moiety is well-known for its ability to enhance binding affinity and metabolic stability in drug molecules.

One of the most compelling aspects of 2-chloropyrimidine-5-sulfonamide is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have leveraged the structural features of this compound to design inhibitors that selectively target specific kinases. For instance, derivatives of 2-chloropyrimidine-5-sulfonamide have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overactive in many cancer types.

Moreover, the sulfonamide group in 2-chloropyrimidine-5-sulfonamide contributes to its antimicrobial properties. Sulfonamides are a class of compounds known for their ability to inhibit bacterial growth by interfering with folic acid synthesis. By incorporating this moiety into a pyrimidine scaffold, researchers have developed compounds with enhanced efficacy against resistant bacterial strains. This has significant implications for addressing the growing challenge of antibiotic resistance.

The agrochemical industry has also recognized the potential of 2-chloropyrimidine-5-sulfonamide as a precursor for developing novel pesticides. Pyrimidine-based compounds are widely used in crop protection due to their ability to target specific pests while minimizing harm to non-target organisms. Derivatives of this compound have been investigated for their herbicidal and fungicidal properties, offering new solutions for sustainable agriculture.

Recent advancements in computational chemistry have further accelerated the exploration of 2-chloropyrimidine-5-sulfonamide derivatives. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with biological targets with high accuracy. This enables the rational design of analogs with improved potency and selectivity. Such computational approaches are particularly valuable in high-throughput screening campaigns, where large libraries of compounds are rapidly evaluated for their biological activity.

The synthesis of 2-chloropyrimidine-5-sulfonamide presents an interesting challenge due to its functional complexity. However, modern synthetic methodologies have made it increasingly accessible. Multi-step synthetic routes involving nucleophilic substitution reactions at the 2-chloro position followed by sulfonation at the 5-position are commonly employed. These methods leverage well-established reaction protocols while incorporating innovative catalytic systems to improve efficiency and yield.

In conclusion, 2-chloropyrimidine-5-sulfonamide (CAS No. 1155080-09-3) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. As research continues to uncover new therapeutic possibilities, this compound is poised to remain a cornerstone in medicinal chemistry innovation.